![molecular formula C10H11ClO2 B8496877 3-[4-(chloromethyl)phenyl]propanoic acid](/img/structure/B8496877.png)
3-[4-(chloromethyl)phenyl]propanoic acid
Cat. No. B8496877
M. Wt: 198.64 g/mol
InChI Key: MKPLJZUJXIBZMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:1][CH2:2][c:3]1[cH:4][cH:5][c:6]([CH2:7][CH2:8][C:9](=[O:10])[OH:11])[cH:12][cH:13]1.[Na+:15].[OH-:14].[OH2:16]>>[CH2:2]([c:3]1[cH:4][cH:5][c:6]([CH2:7][CH2:8][C:9](=[O:10])[OH:11])[cH:12][cH:13]1)[OH:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)CCc1ccc(CCl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CCc1ccc(CO)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
